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Compound of Interest

Compound Name: 3-Methylheptanenitrile

cat. No.: B15233164

An In-depth Technical Guide to the Safety and Handling of 3-Methylheptanenitrile
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal Safety Data Sheet (SDS). While compiled with diligence, specific
safety and toxicological data for 3-Methylheptanenitrile is limited in publicly available
literature. The information provided is largely based on the properties of structurally similar
aliphatic nitriles. Always consult with your institution's safety office and refer to any available
supplier-specific safety information before handling this chemical.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 3-Methylheptanenitrile is
fundamental to its safe handling. The following table summarizes key computed and available
data for this compound.
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Property Value Reference
Molecular Formula CsHisN --INVALID-LINK--[1]
Molecular Weight 125.21 g/mol —-INVALID-LINK--[1]
IUPAC Name 3-methylheptanenitrile --INVALID-LINK--[1]
CAS Number 75854-65-8 --INVALID-LINK--[1]
Assumed to be a liquid at room  Inferred from similar
Appearance
temperature compounds
Boiling Point Data not available
Melting Point Data not available
] Data not available; expected to  Inferred from similar
Flash Point
be flammable compounds
- Low aqueous solubility is
Solubility --INVALID-LINK--[2]
expected
Density Data not available
Vapor Pressure Data not available
XLogP3-AA (LogP) 2.9 --INVALID-LINK--[1]

Hazard Identification and Toxicology

While a specific GHS classification for 3-Methylheptanenitrile is not readily available, it should
be handled as a hazardous substance based on the toxicological profile of other aliphatic
nitriles.

2.1 Principal Hazards

The primary toxicological concern with aliphatic nitriles is the metabolic release of cyanide ions.
[3] This process can interfere with cellular respiration, leading to cytotoxic hypoxia. The toxicity
of nitriles is influenced by their chemical structure, which affects the rate of cyanide liberation.

[4][5]
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Expected GHS Classification (Based on Analogs):

GHS Hazard Statement

Hazard Class Hazard Category
(Assumed)
H226: Flammable liquid and
Flammable Liquids Category 3 or 4 vapor or H227: Combustible
liquid
o H301: Toxic if swallowed or
Acute Toxicity (Oral) Category 3 or 4 )
H302: Harmful if swallowed
H311: Toxic in contact with
Acute Toxicity (Dermal) Category 3 or 4 skin or H312: Harmful in
contact with skin
. ) H331: Toxic if inhaled or H332:
Acute Toxicity (Inhalation) Category 3 or 4 .
Harmful if inhaled
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 L
(Single Exposure) irritation

2.2 Toxicological Data Summary

Specific quantitative toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%) for 3-Methylheptanenitrile are not available in the reviewed literature.
However, the general toxicity of aliphatic nitriles is well-documented.[6] They are absorbed
through inhalation, ingestion, and skin contact.[2]

2.3 Mechanism of Toxicity: A Simplified Signaling Pathway

The primary mechanism of acute toxicity for aliphatic nitriles is the in-vivo liberation of cyanide.
This process is generally understood to occur via cytochrome P450-mediated oxidation. The
liberated cyanide then inhibits cytochrome c oxidase in the mitochondrial electron transport
chain, leading to a disruption of cellular respiration.
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Figure 1: Simplified pathway of aliphatic nitrile toxicity.

Experimental Protocols

While specific experimental protocols for 3-Methylheptanenitrile were not found, standard
methodologies for assessing the toxicity of chemical substances are well-established.
Researchers should adapt these general protocols to the specific properties of 3-
Methylheptanenitrile.

3.1 In Vitro Cytotoxicity Assay (General Protocol)

o Objective: To assess the potential for 3-Methylheptanenitrile to cause cell death in a

controlled laboratory setting.
o Methodology:

o Cell Culture: Culture a suitable cell line (e.g., HepG2, a human liver cell line) in

appropriate media and conditions.

o Compound Preparation: Prepare a stock solution of 3-Methylheptanenitrile in a suitable
solvent (e.g., DMSO) and make serial dilutions to the desired test concentrations.
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o Exposure: Treat the cultured cells with the various concentrations of 3-
Methylheptanenitrile for a defined period (e.g., 24, 48, or 72 hours).

o Viability Assessment: Use a cell viability assay, such as the MTT or MTS assay, to quantify
the percentage of viable cells compared to a vehicle control.

o Data Analysis: Plot the cell viability against the compound concentration to determine the
IC50 (the concentration at which 50% of cell growth is inhibited).

3.2 Skin Irritation/Corrosion Assessment (Based on OECD Guideline 439)
e Objective: To determine the potential of 3-Methylheptanenitrile to cause skin irritation.
e Methodology (In Vitro):

o Tissue Model: Utilize a reconstituted human epidermis (RhE) model.

o Application: Apply a small amount of neat 3-Methylheptanenitrile to the surface of the
RhE tissue.

o Incubation: Incubate for a specified period (e.g., 60 minutes).

o Viability Measurement: After incubation and rinsing, assess the tissue viability using a
guantitative assay (e.g., MTT).

o Classification: Classify the irritation potential based on the reduction in tissue viability
compared to negative and positive controls.
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Figure 2: General experimental workflows for toxicity assessment.

Safe Handling and Storage

4.1 Engineering Controls

o Work with 3-Methylheptanenitrile should be conducted in a well-ventilated laboratory,
preferably within a chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible.
4.2 Personal Protective Equipment (PPE)

* Eye Protection: Chemical safety goggles or a face shield are mandatory.
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¢ Skin Protection:

o Wear a lab coat and appropriate gloves. Nitrile gloves may offer some protection against
splashes, but their breakthrough time for specific nitriles can be low. Consider using
thicker gloves or double-gloving for extended handling. Always inspect gloves for signs of
degradation.

o Ensure full skin coverage; do not leave any skin exposed.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols or high vapor concentrations, a NIOSH-approved respirator with an organic vapor
cartridge is recommended.

4.3 Handling Procedures

» Avoid inhalation, ingestion, and contact with skin and eyes.

e Use only in a well-ventilated area.

o Keep away from heat, sparks, and open flames.

e Ground and bond containers when transferring material to prevent static discharge.
e Use non-sparking tools.

e Do not eat, drink, or smoke in the work area.

e Wash hands thoroughly after handling.

4.4 Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from sources of ignition.

o Store separately from strong oxidizing agents, strong acids, and strong bases, as nitriles can
react vigorously with these substances.[2]

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://cameochemicals.noaa.gov/react/26
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15233164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

First Aid Measures

Immediate action is crucial in the event of exposure to 3-Methylheptanenitrile.

Exposure Route First Aid Procedure

Move the individual to fresh air immediately. If
) breathing is difficult, administer oxygen. If
Inhalation _ _ o
breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while

Skin Contact removing contaminated clothing and shoes.
Wash the skin with soap and water. Seek

medical attention if irritation persists.

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
) have them drink one to two glasses of water to
Ingestion ) ] ) )
dilute the chemical. Never give anything by
mouth to an unconscious person. Seek

immediate medical attention.

Fire-Fighting and Accidental Release Measures

6.1 Fire-Fighting

o Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam. A
water spray can be used to cool fire-exposed containers.

o Specific Hazards: 3-Methylheptanenitrile is expected to be a flammable liquid. Vapors may
travel to a source of ignition and flash back. Combustion may produce toxic fumes, including
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oxides of carbon and nitrogen, and hydrogen cyanide.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

6.2 Accidental Release

» Personal Precautions: Evacuate the area and eliminate all ignition sources. Wear
appropriate PPE as described in Section 4.2.

e Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.
e Containment and Cleanup:

o For small spills, absorb the material with an inert, non-combustible absorbent material
(e.g., sand, vermiculite).

o Place the contaminated material into a sealed, labeled container for disposal.
o For large spills, dike the area to contain the spill and contact emergency services.
Stability and Reactivity
o Chemical Stability: Assumed to be stable under recommended storage conditions.
o Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.
e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.

e Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon
dioxide, nitrogen oxides, and hydrogen cyanide.

This guide provides a framework for the safe handling of 3-Methylheptanenitrile based on
available data and the known hazards of similar aliphatic nitriles. It is imperative for all
personnel to exercise caution and adhere to established laboratory safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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